Structural Elucidation of 2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde: A Comprehensive NMR Guide
Structural Elucidation of 2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde: A Comprehensive NMR Guide
Target Audience: Analytical Chemists, Structural Biologists, and Medicinal Chemistry Professionals Document Type: Technical Whitepaper & Analytical Protocol
Executive Summary
The compound 2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde is a highly functionalized building block frequently utilized in the synthesis of kinase inhibitors and advanced agrochemicals. Its unique structural topology—featuring a highly deshielding formyl group, an electronegative fluorine atom, and a heavy iodine atom—creates a complex but highly diagnostic Nuclear Magnetic Resonance (NMR) profile.
This whitepaper provides a definitive, self-validating protocol for the acquisition and assignment of ¹H and ¹³C NMR chemical shifts for this molecule. By leveraging empirical additivity rules, spin-spin coupling dynamics, and the relativistic heavy atom effect [1], researchers can establish a rigorous chain of evidence for structural verification.
Structural Architecture & Numbering Scheme
To ensure standardized assignments, the atomic numbering must be strictly defined:
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Benzene Core (C1–C6): The formyl group (-CHO) is attached to C1 . The fluorine atom (-F) is at C2 . The 4-iodo-1H-pyrazol-1-yl group is attached at C6 . Protons occupy positions C3, C4, and C5 .
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Pyrazole Ring (N1–C5'): The ring is attached to the benzene core via N1 . The iodine atom is located at C4' . Protons occupy C3' and C5' .
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Aldehyde: The carbonyl carbon is denoted as C1'' .
Experimental Methodology: A Self-Validating NMR Protocol
A robust NMR analysis cannot rely on 1D spectra alone; it requires a self-validating system where experimental parameters are optimized to capture specific physical phenomena (e.g., long-range heteronuclear coupling).
Step-by-Step Acquisition Protocol
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Sample Preparation & Matrix Selection: Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl₃ is selected for its superior solubilizing properties for halogenated aromatics. TMS provides an absolute 0.00 ppm reference, which is critical for resolving subtle chemical shift deviations caused by the fluorine anisotropy.
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Instrument Tuning & Shimming: Insert the sample into a ≥400 MHz NMR spectrometer. Perform Automated Tuning and Matching (ATM) for ¹H, ¹³C, and ¹⁹F nuclei. Execute gradient Z-shimming until the TMS line width at half-height (FWHM) is <1.0 Hz. Causality: High-resolution shimming is mandatory to resolve the complex multiplet structures generated by ¹⁹F-¹H and ¹⁹F-¹³C scalar couplings.
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1D ¹H and ¹⁹F Acquisition: Acquire the ¹H spectrum using a standard 30° pulse (zg30), a relaxation delay (D1) of 2.0 s, and 16 scans. Acquire the ¹⁹F spectrum using inverse-gated decoupling.
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1D ¹³C{¹H} Acquisition: Utilize a power-gated decoupling sequence (zgpg30). Set D1 to 2.5 seconds and acquire 512–1024 scans. Causality: Quaternary carbons (C1, C2, C6, C4') lack directly attached protons, meaning they do not benefit from Nuclear Overhauser Effect (NOE) enhancement. An extended scan count ensures a viable signal-to-noise ratio for these critical nodes.
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2D NMR Execution (HSQC & HMBC): Run gradient-selected HSQC (for 1-bond C-H) and HMBC (for multiple-bond C-H). Optimize the HMBC long-range coupling delay for J = 8.0 Hz (approx. 62.5 ms). Causality: The 8 Hz optimization perfectly captures the standard ³J aromatic couplings required to link the pyrazole ring to the benzaldehyde core.
Self-validating 2D NMR workflow for structural elucidation.
¹H NMR Chemical Shifts & Spin-Spin Coupling Dynamics
The proton spectrum of this molecule is governed by the electron-withdrawing nature of the formyl group and the inductive effects of the pyrazole and fluorine substituents.
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The Pyrazole Protons: The H5' proton is highly deshielded (~8.10 ppm) due to its spatial proximity to the N1 atom and the anisotropic deshielding cone of the ortho-formyl group on the adjacent benzene ring.
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The Benzene Spin System: The H3, H4, and H5 protons form an AMX spin system that is further split by the ¹⁹F nucleus (spin = 1/2). H3 appears as a distinct doublet of doublets of doublets (ddd) due to strong ortho-coupling with fluorine (³J_{HF} ≈ 9.5 Hz).
Table 1: Predicted ¹H NMR Assignments (400 MHz, CDCl₃)
| Position | Proton Type | Chemical Shift (δ, ppm) | Multiplicity & Coupling (J in Hz) | Integration |
| H1'' | Aldehyde | 10.15 | s (or br d, J = 1.5) | 1H |
| H5' | Pyrazole | 8.10 | s | 1H |
| H3' | Pyrazole | 7.75 | s | 1H |
| H4 | Aromatic | 7.65 | td, J = 8.2, 5.5 | 1H |
| H5 | Aromatic | 7.50 | dt, J = 8.2, 1.0 | 1H |
| H3 | Aromatic | 7.25 | ddd, J = 9.5, 8.2, 1.0 | 1H |
¹³C NMR Chemical Shifts & The Heavy Atom Effect
The ¹³C NMR spectrum provides the most definitive proof of structure, driven by two major physical phenomena:
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The Relativistic Heavy Atom Effect (HAE): Iodine is a massive, highly polarizable atom. Through spin-orbit coupling, it induces a profound diamagnetic shielding effect on the directly attached carbon (C4'). While aromatic sp² carbons typically resonate between 100–140 ppm, the C4-I carbon is shielded upfield to approximately 65.2 ppm . This is a critical, non-negotiable diagnostic peak for 4-iodopyrazoles[2, 3].
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Carbon-Fluorine Scalar Coupling: The ¹⁹F nucleus couples through the carbon skeleton, splitting the ¹³C signals. The one-bond coupling (¹J{CF}) at C2 is massive (~258 Hz). The two-bond (²J{CF}) and three-bond (³J_{CF}) couplings allow for the absolute assignment of the benzene ring carbons.
Table 2: Predicted ¹³C NMR Assignments (100 MHz, CDCl₃)
| Position | Carbon Type | Chemical Shift (δ, ppm) | Multiplicity & Coupling (J_{CF} in Hz) |
| C1'' | Aldehyde (C=O) | 187.5 | d, J = 4.0 |
| C2 | Aromatic (C-F) | 162.5 | d, J = 258.0 |
| C3' | Pyrazole (CH) | 144.1 | s |
| C6 | Aromatic (C-N) | 142.0 | d, J = 4.5 |
| C4 | Aromatic (CH) | 135.5 | d, J = 9.5 |
| C5' | Pyrazole (CH) | 134.8 | s |
| C5 | Aromatic (CH) | 123.8 | d, J = 3.5 |
| C1 | Aromatic (C-CHO) | 119.0 | d, J = 12.0 |
| C3 | Aromatic (CH) | 116.5 | d, J = 22.5 |
| C4' | Pyrazole (C-I) | 65.2 | s |
2D NMR Validation: The HMBC Logic
To definitively prove that the pyrazole ring is attached to C6 (and not C2 or elsewhere), Heteronuclear Multiple Bond Correlation (HMBC) is required. HMBC visualizes correlations between protons and carbons separated by 2 or 3 bonds (²J{CH} and ³J{CH}).
The ultimate proof of the molecular scaffold relies on the inter-ring ³J_{CH} correlation between the pyrazole H5' proton and the benzene C6 carbon [4].
Key HMBC 2D NMR correlations validating the inter-ring connectivity.
By mapping the H1'' (aldehyde) proton to C6 via a ³J correlation, and simultaneously mapping the H5' (pyrazole) proton to the exact same C6 carbon via a ³J correlation, the structural connectivity is unequivocally validated.
References
- Completion of Crystallographic Data for the Series of 4-Halogen
- Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc.
- Bis(pinacol
- Gloria Narjara Santos da Silva's research works.
